Cas no 998-91-4 (Ethyl 3-ethoxybut-2-enoate)

Ethyl 3-ethoxybut-2-enoate Properties

Names and Identifiers

• Ethyl 3-ethoxy-2-butenoate
• 3-Ethoxy-2-butenoic acid ethyl ester~Ethyl 3-ethoxycrotonate
• ETHYL 3-ETHOXYBUT-2-ENOATE
• 3-Ethoxy-2-butenoic acid ethyl ester
• 3-ethoxy-but-2-enoic acid ethyl ester
• 3-Ethoxycrotonic acid ethyl ester
• Crotonic acid,3-ethoxy-,ethyl ester
• Ethyl 3-ethoxycrotonate
• Ethyl β-ethoxycrotonate
• NSC 224119
• NSC 2321
• (Z)-Ethyl 3-ethoxybut-2-enoate
• (E)-ethyl 3-ethoxybut-2-enoate
• ethyl-3-ethoxybut-2-enoate
• Ethyl-3-ethoxybut-2-eneoate
• ZOCYCSPSSNMXBU-UHFFFAOYSA-N
• SY059436
• Z1251171259
• Ethyl (2E)-3-ethoxy-2-butenoate
• 5331-73-7
• Ethyl (E)-3-ethoxycrotonate
• DTXSID8075174
• Z740905622
• ethyl (2Z)-3-ethoxy-2-butenoate
• beta-Ethoxy-cronoic acid, ethyl ester
• SCHEMBL9639948
• ethyl trans-3-ethoxycrotonate
• MFCD00026932
• ethyl (E)-3-ethoxy-crotonate
• ethyl (2E)-3-ethoxybut-2-enoate
• 57592-45-7
• Ethyl3-ethoxy-2-butenoate
• 2-Butenoic acid,3-ethoxy-,ethyl ester
• 2-Butenoic acid, 3-ethoxy-, ethyl ester
• AI3-05594
• ethyl beta-ethoxycrotonate
• Crotonic acid, 3-ethoxy-, ethyl ester
• 998-91-4
• NSC-224119
• 2-Butenoic acid, 3-ethoxy-, ethyl ester, (2E)-
• NSC-2321
• (2E)-3-Ethoxybut-2-enoic acid ethyl ester
• CS-0250815
• NSC224119
• A916249
• AKOS009157043
• NSC2321
• Ethyl 3-ethoxy-2-butenoate, AldrichCPR
• DTXSID501303315
• EINECS 213-652-8
• CS-12474
• 28C6ULL9XY
• Ethyl 3-ethoxy-cis-crotonate
• (E)-3-ethoxy-crotonic acid ethyl ester
• ethyl (E)-3-ethoxybut-2-enoate
• EN300-52315
• AC2253
• Ethyl 3-ethoxybut-2-enoate
• +Expand

• MDL： MFCD00026932
• InChIKey： ZOCYCSPSSNMXBU-UHFFFAOYSA-N
• Inchi： 1S/C8H14O3/c1-4-10-7(3)6-8(9)11-5-2/h6H,4-5H2,1-3H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C([H])C(=O)OC([H])([H])C([H])([H])[H]
• BRN： 1757006

Computed Properties

• Exact Mass: 158.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 158.094
• Heavy Atom Count: 11
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 1.48980
• PSA: 35.53000
• Refractive Index: 1.4535
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 210 ºC
• Melting Point: 30-32 °C(lit.)
• Flash Point: 58 ºC
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 0.965

Ethyl 3-ethoxybut-2-enoate Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• Risk Phrases： 36/37/38

Ethyl 3-ethoxybut-2-enoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%